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Compound of Interest

Compound Name: Boc-Val-Pro-OH

Cat. No.: B8807195 Get Quote

CAS Number: 23361-28-6 Chemical Name: N-(tert-Butoxycarbonyl)-L-valyl-L-proline

Executive Summary & Chemical Identity
Boc-Val-Pro-OH is a protected dipeptide building block utilized primarily in solid-phase and

solution-phase peptide synthesis. It features a tert-butyloxycarbonyl (Boc) group protecting the

N-terminus, rendering the molecule acid-labile but base-stable. This compound is a critical

intermediate in the development of bioactive peptides and peptidomimetics, often serving as a

fragment in the synthesis of antiviral agents (e.g., HCV inhibitors) and complex cyclic peptides.
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Property Specification

CAS Number 23361-28-6

Molecular Formula C₁₅H₂₆N₂O₅

Molecular Weight 314.38 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in organic solvents (DCM, DMF, DMSO,

Methanol); Low water solubility

Melting Point
Not explicitly listed in standard databases;

typically >100°C for Boc-dipeptides

Chirality L-Valine, L-Proline (S,S configuration)

Hazard Identification & Risk Assessment
Scientific Grounding: While specific toxicological data for this exact dipeptide sequence is

limited, the precautionary principle dictates it be handled as a Chemical Irritant. The Boc-

protecting group and the peptide backbone suggest potential for skin and respiratory irritation

similar to its constituent amino acids (Boc-Val-OH and Boc-Pro-OH).

GHS Classification (Precautionary)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]
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P280: Wear protective gloves/eye protection/face protection.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1]

Remove contact lenses if present and easy to do.[1] Continue rinsing.[1]

Toxicological Insight: The compound is not classified as a PBT (Persistent, Bioaccumulative,

and Toxic) or vPvB substance. However, as a biologically active intermediate, it should be

treated as potentially bioactive until proven otherwise.

Safe Handling & Storage Protocols
Causality of Protocol: The stability of Boc-Val-Pro-OH is dictated by the acid-sensitivity of the

carbamate linkage (Boc group). Exposure to strong acids (HCl, TFA) or moisture can lead to

premature deprotection or hydrolysis, compromising experimental yield and purity.

Storage Conditions
Temperature: Refrigerate at 2°C to 8°C.

Atmosphere: Store under inert gas (Nitrogen or Argon) if possible, or in a tightly sealed

container.

Humidity: Hygroscopic. Store with desiccant. Allow the container to reach room temperature

before opening to prevent condensation.

Engineering Controls
Ventilation: Handle only in a fume hood or well-ventilated area with local exhaust to prevent

inhalation of fine dusts.

Static Control: Use anti-static weighing boats and grounded equipment, as dry peptide

powders can generate static charge and disperse easily.

Workflow Visualization: Safe Handling Logic
The following diagram illustrates the critical decision points during the handling lifecycle to

maintain chemical integrity and operator safety.
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Figure 1: Operational workflow for maintaining the integrity of hygroscopic Boc-protected

peptides.

Emergency Response & First Aid
Self-Validating System: This protocol relies on the "Remove, Rinse, Seek" methodology.

Immediate dilution is the primary mechanism for mitigating irritation from peptide dust.

Exposure Route Immediate Action Medical Follow-up

Inhalation

Move victim to fresh air.[1]

Keep at rest in a position

comfortable for breathing.[1]

If respiratory irritation persists,

seek medical attention.

Skin Contact

Brush off loose particles. Wash

with mild soap and copious

water.

Discard contaminated clothing.

Consult a physician if rash

develops.

Eye Contact

Rinse cautiously with water for

15 minutes.[1] Lift eyelids

occasionally.

Mandatory: Consult an

ophthalmologist if irritation

persists.

Ingestion

Rinse mouth with water. Do

NOT induce vomiting unless

directed by medical personnel.

Call a POISON CENTER

immediately.[1]

Emergency Logic Diagram
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Figure 2: Decision matrix for emergency response to chemical exposure.

Synthesis & Application Context
Expertise Note: In peptide synthesis, Boc-Val-Pro-OH is frequently used as a pre-formed

dipeptide unit to avoid the difficult coupling of Valine to Proline on the resin, which can be

sterically hindered and prone to incomplete reaction.

Coupling Reagents: Compatible with standard carbodiimides (DCC, DIC) and phosphonium

salts (PyBOP).
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Deprotection: The Boc group is removed using Trifluoroacetic acid (TFA) (typically 25-50% in

DCM).[3]

Caution: Ensure efficient scavenging (e.g., triisopropylsilane) if the peptide sequence

contains sensitive side chains (Trp, Met) to prevent tert-butyl cation alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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